Cas no 1227571-50-7 (2-Bromo-3-chloropyridine-4-acetonitrile)

• Product Name: 2-Bromo-3-chloropyridine-4-acetonitrile
• CAS No: 1227571-50-7
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• CID: 4913902
• Update Time: 2025-06-16

2-Bromo-3-chloropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloropyridine-4-acetonitrile

• Inchi： 1S/C7H4BrClN2/c8-7-6(9)5(1-3-10)2-4-11-7/h2,4H,1H2
• InChI Key： PSMFXHDUSMUTLE-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-3-chloropyridine-4-acetonitrile

Professional Introduction to 2-Bromo-3-chloropyridine-4-acetonitrile (CAS No: 1227571-50-7)

2-Bromo-3-chloropyridine-4-acetonitrile is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With its unique structural features, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, making it an invaluable building block for further chemical modifications. This introduction delves into the compound's properties, synthesis methods, and its emerging applications in medicinal chemistry.

The chemical structure of 2-Bromo-3-chloropyridine-4-acetonitrile consists of a pyridine core substituted with a bromine atom at the 2-position, a chlorine atom at the 3-position, and a cyano group at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, facilitating diverse chemical transformations. The bromo and chloro groups are particularly useful for nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, and thiols. These reactions are fundamental in constructing more complex molecular architectures.

In recent years, 2-Bromo-3-chloropyridine-4-acetonitrile has been widely utilized in the development of novel pharmaceuticals. Its role as a key intermediate has been highlighted in several groundbreaking studies. For instance, researchers have leveraged its reactivity to synthesize potent inhibitors of kinases and other enzymes involved in cancer metabolism. The compound's ability to undergo cross-coupling reactions with palladium catalysts has also been exploited in generating libraries of heterocyclic compounds for drug discovery. These efforts have led to the identification of several lead compounds with promising pharmacological profiles.

Moreover, 2-Bromo-3-chloropyridine-4-acetonitrile has found applications beyond pharmaceuticals. In agrochemical research, it serves as a precursor for developing novel pesticides and herbicides. The structural motif present in this compound is known to interact effectively with biological targets in pests, disrupting essential metabolic pathways. Recent studies have demonstrated its efficacy in formulations designed to combat resistant strains of weeds and insects, showcasing its potential as an environmentally friendly alternative to traditional agrochemicals.

The synthesis of 2-Bromo-3-chloropyridine-4-acetonitrile typically involves multi-step organic transformations starting from commercially available pyridine derivatives. One common synthetic route involves halogenation followed by nucleophilic substitution or condensation reactions. Advances in catalytic methods have improved the efficiency and scalability of these processes, making the compound more accessible for industrial applications. The optimization of reaction conditions has also led to higher yields and purities, ensuring its suitability for sensitive applications such as pharmaceutical manufacturing.

The compound's reactivity also makes it an attractive candidate for material science applications. Researchers have explored its use in designing organic semiconductors and ligands for metal-organic frameworks (MOFs). The pyridine ring's ability to coordinate with transition metals has been harnessed to create novel materials with tailored electronic properties. These materials have potential applications in catalysis, gas storage, and electronic devices, highlighting the broad utility of 2-Bromo-3-chloropyridine-4-acetonitrile beyond traditional chemical synthesis.

As research continues to evolve, the demand for high-quality intermediates like 2-Bromo-3-chloropyridine-4-acetonitrile is expected to grow. The ongoing development of innovative synthetic methodologies and their integration into industrial processes will further enhance the accessibility and cost-effectiveness of this compound. Collaborative efforts between academia and industry are crucial in driving forward these advancements and translating laboratory discoveries into tangible benefits for society.

In conclusion,2-Bromo-3-chloropyridine-4-acetonitrile represents a cornerstone in modern chemical synthesis, with far-reaching implications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop new medicines, agrochemicals, and advanced materials. As our understanding of its properties continues to expand, so too will its applications, solidifying its place as a vital component in the chemical toolkit of the 21st century.